Cas no 39996-41-3 (1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate)

• Product Name: 1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
• CAS No: 39996-41-3
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• MDL: MFCD30342995
• CID: 4650696
• PubChem ID: 13028200
• Update Time: 2024-11-08

1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
• 39996-41-3
• N-aminopyridinium mesitylene sulfonate
• EN300-305709
• pyridin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate
• 1-aminopyridin-1-ium2,4,6-trimethylbenzene-1-sulfonate
• SCHEMBL1694111
• CS-0245487
• G79419
• UDVCZSURIVJFJO-UHFFFAOYSA-M

• MDL： MFCD30342995
• Inchi： 1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1
• InChI Key： UDVCZSURIVJFJO-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)[O-].[N+]1(C=CC=CC=1)N

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates